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Compound of Interest

Compound Name: BIM-23190 hydrochloride

Cat. No.: B8144700

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the dissolution and use of BIM-23190
hydrochloride in cell culture applications. BIM-23190 is a selective somatostatin receptor
subtype 2 (SSTR2) and subtype 5 (SSTR5) agonist, making it a valuable tool for research in
oncology, endocrinology, and neurobiology. Adherence to proper dissolution and handling
protocols is critical to ensure experimental reproducibility and validity.

Properties of BIM-23190 Hydrochloride

A summary of the key physical and chemical properties of BIM-23190 hydrochloride is
presented in Table 1. Understanding these properties is essential for its effective use in a
laboratory setting.

Property Value Source
Molecular Formula Cs7H80CIN13012S2 [1]
Molecular Weight 1238.91 g/mol [1]
Appearance White to off-white solid [1]
Purity >98% N/A

Ki for SSTR2 0.34 nM [1][21[3]
Ki for SSTR5 11.1 nM [1]12113]
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Solubility and Storage

Proper storage and the use of appropriate solvents are paramount to maintaining the stability
and activity of BIM-23190 hydrochloride.

Solvent Solubility Special Instructions

Requires sonication for
DMSO 100 mg/mL (80.72 mM) ) )
complete dissolution.

Requires sonication for
Water 100 mg/mL (80.72 mM) ) )
complete dissolution.

Storage Recommendations:
o Powder: Store desiccated at -20°C for up to one year or at -80°C for up to two years.[1]
o Stock Solutions: Prepare aliquots to avoid repeated freeze-thaw cycles.

o In DMSO or water, store at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of BIM-23190
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

BIM-23190 hydrochloride powder

Anhydrous, sterile DMSO

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile tips

Analytical balance
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e \ortex mixer
o Water bath sonicator
Procedure:

o Equilibrate: Allow the vial of BIM-23190 hydrochloride powder to reach room temperature
before opening to prevent condensation.

o Weigh: Accurately weigh the desired amount of BIM-23190 hydrochloride powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 1.239 mg of the compound.

o Add Solvent: Using a calibrated micropipette, add the calculated volume of anhydrous,
sterile DMSO to the powder. For 1.239 mg, add 100 pL of DMSO.

» Dissolve: Vortex the solution for 1-2 minutes. If the compound is not fully dissolved, sonicate
the vial in a water bath for 5-10 minutes. Visually inspect the solution to ensure there are no
visible particles.

e Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use sterile amber
microcentrifuge tubes to minimize freeze-thaw cycles and light exposure. Store the aliquots
at -80°C.
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Workflow for Preparing BIM-23190 Stock Solution
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Caption: Workflow for preparing a BIM-23190 hydrochloride stock solution.
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Preparation of Working Solutions for Cell Culture

This protocol outlines the serial dilution of the DMSO stock solution to prepare working
concentrations for treating cells in culture. It is crucial to maintain a final DMSO concentration
below 0.5% (v/v) in the cell culture medium to avoid solvent-induced cytotoxicity. A DMSO
tolerance test for your specific cell line is highly recommended.

Materials:

10 mM BIM-23190 hydrochloride stock solution in DMSO

Sterile complete cell culture medium

Sterile microcentrifuge tubes or a 96-well plate for dilutions

Calibrated micropipettes and sterile tips
Procedure:

o Thaw Stock Solution: Thaw one aliquot of the 10 mM BIM-23190 hydrochloride stock
solution at room temperature.

 Intermediate Dilutions: Perform serial dilutions of the stock solution in sterile complete cell
culture medium to achieve the desired working concentrations. For example, to prepare a 10
MM working solution from a 10 mM stock, you can perform a 1:1000 dilution.

e Final Treatment: Add the appropriate volume of the working solution to your cell culture
plates to achieve the final desired concentration.

e Vehicle Control: It is imperative to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the highest concentration of BIM-
23190 hydrochloride used in your experiment, but without the compound. For example, if
the final concentration of DMSO in your highest treatment group is 0.1%, your vehicle control
should be cells treated with 0.1% DMSO in culture medium.

Example Dilution Series:
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Volume of
. . . Volume of
Final Volume of Medium Final . .
. . Intermediat Final DMSO
Concentrati 10 mM (pL) for Volume in
. e to Add %
on Stock (pL) Intermediat  Well (pL)
B (bL)

e Dilution
1uM 1 99 1000 10 0.01%
100 nM 1 999 1000 10 0.001%
10 nM 1 9999 1000 10 0.0001%
1nM 1 99999 1000 10 0.00001%

Note: This is an example. The optimal concentration range for BIM-23190 hydrochloride
should be determined empirically for each cell line and experimental endpoint. Based on its
high affinity for SSTR2, a starting concentration range of 1 nM to 1 pM is recommended for
dose-response studies.

Signaling Pathway

BIM-23190 acts as an agonist at SSTR2 and SSTR5, which are G-protein coupled receptors
(GPCRSs). Activation of these receptors initiates a cascade of intracellular signaling events that
can lead to various cellular responses, including inhibition of hormone secretion and cell
proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8144700#how-to-dissolve-bim-23190-hydrochloride-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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